Cas no 13700-78-2 (4H-Thiopyran-3,5-dicarboxylicacid, 2,6-bis(methylthio)-4-oxo-, 3,5-diethyl ester)

• Product Name: 4H-Thiopyran-3,5-dicarboxylicacid, 2,6-bis(methylthio)-4-oxo-, 3,5-diethyl ester
• CAS No: 13700-78-2
• MF: C₁₃H₁₆O₅S₃
• MW: 348.45814037323
• CID: 119853
• PubChem ID: 26598551
• Update Time: 2025-04-18

4H-Thiopyran-3,5-dicarboxylicacid, 2,6-bis(methylthio)-4-oxo-, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-3,5-dicarboxylicacid, 2,6-bis(methylthio)-4-oxo-, 3,5-diethyl ester
• diethyl 2,6-bis(methylsulfanyl)-4-oxothiopyran-3,5-dicarboxylate
• Diethyl 2,6-bis(methylthio)-4-oxo-4H-thiopyran-3,5-dicarboxylate
• 2,6-Bis-methylmercapto-4-oxo-4H-thiopyran-3,5-dicarbonsaeure-diaethylester
• 2,6-bis-methylsulfanyl-4-oxo-4H-thiopyran-3,5-dicarboxylic acid diethyl ester
• Diethyl 2,6-bis(methylthio)-4-oxo-4H-thiopyran-
• Diethyl2,6-bis(methylthio)-4-oxo-4H-thiopyran-3,5-dicarboxylate
• Diethyl 2,6-bis(methylsulfanyl)-4-oxo-4H-thiopyran-3,5-dicarboxylate
• DTXSID90650230
• J-006948
• A807171
• 13700-78-2
• MFCD09877811

• MDL： MFCD09877811
• Inchi： 1S/C13H16O5S3/c1-5-17-10(15)7-9(14)8(11(16)18-6-2)13(20-4)21-12(7)19-3/h5-6H2,1-4H3
• InChI Key： GLHPGDBPBXGJTA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C(C(=O)OCC)=C1SC)=O)SC

Computed Properties

• Exact Mass: 348.01600
• Monoisotopic Mass: 348.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146A^2
• XLogP3: 3

Experimental Properties

• Density: 1.36
• Boiling Point: 459.5°C at 760 mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.595
• PSA: 148.51000
• LogP: 2.90550